1'-Methyl-spiro[benzothiazolin-2,4'-piperidine]

• CAS No.: 3866-32-8
• Molecular Formula: C12H16N2S
• Molecular Weight: 220.34 g/mol
• IUPAC Name: 1'-methylspiro[3H-1,3-benzothiazole-2,4'-piperidine]
• InChI: InChI=1S/C12H16N2S/c1-14-8-6-12(7-9-14)13-10-4-2-3-5-11(10)15-12/h2-5,13H,6-9H2,1H3
• InChI Key: RWWBHYARSJBVJP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)NC3=CC=CC=C3S2

Description

1'-Methyl-spiro[benzothiazolin-2,4'-piperidine] is a useful research compound. Its molecular formula is C12H16N2S and its molecular weight is 220.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 125.5 g 2-amino-thiophenol, 147 g N-methyl-4-piperidone, 2 ml acetic acid and 400 ml toluene is refluxed with a water separator for 2 hours. The mixture is evaporated in vacuo. The residue is recrystallised from methylene chloride/ether/petroleum ether to give the heading compound, m.p. 135°-140°.